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Compound of Interest

Compound Name: Pyrazinamide-15N,d3

CAS No.: 1246817-81-1

Cat. No.: B564559

Get Quote

Executive Summary
Pyrazinamide-15N,d3 (CAS 1246817-81-1) is the stable isotope-labeled internal standard

(SIL-IS) of choice for the precise quantification of Pyrazinamide (PZA), a first-line antitubercular

agent. In clinical Therapeutic Drug Monitoring (TDM) and pharmacokinetic (PK) studies, the

use of this specific isotopologue corrects for matrix effects, ionization suppression, and

extraction variability inherent in LC-MS/MS workflows.

This guide details the physicochemical specifications, mechanistic mass spectrometry

rationale, and a validated protocol for implementing this standard in high-throughput clinical

assays.

Part 1: Physicochemical Specifications
The reliability of a bioanalytical method begins with the integrity of the reference material.

Pyrazinamide-15N,d3 is designed with a mass shift of +4 Da relative to the unlabeled drug,

ensuring no isotopic overlap with the natural M+2 isotopes of the analyte.
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Table 1: Chemical & Physical Data[1]
Parameter Specification

Chemical Name Pyrazine-3,5,6-d3-carboxamide-15N

CAS Number 1246817-81-1

Molecular Formula C₅H₂D₃N₂¹⁵NO

Molecular Weight 127.12 g/mol (Unlabeled PZA: 123.11 g/mol )

Isotopic Purity ≥ 99 atom % 15N; ≥ 99 atom % D

Chemical Purity ≥ 98% (HPLC)

Appearance White to off-white solid

Solubility Soluble in Methanol, DMSO, Water (20 mg/mL)

pKa ~0.5 (Very weak base)

SMILES [2H]c1nc([2H])c(nc1[2H])C(=O)[15NH2]

Storage -20°C; Protect from light and moisture

Expert Insight: The deuterium labels are located on the pyrazine ring (positions 3, 5, 6), which

are non-exchangeable positions. The 15N label is on the amide nitrogen.[1] This specific

labeling pattern is superior to amide-deuterated analogs, which are prone to

Hydrogen/Deuterium exchange (HDX) in aqueous mobile phases, leading to signal loss and

quantification errors.

Part 2: Mass Spectrometry Methodology
Mechanistic Rationale for Transitions
Pyrazinamide is a small, polar molecule that ionizes efficiently in Positive Electrospray

Ionization (ESI+) mode. The fragmentation pathway is critical for selecting the correct Multiple

Reaction Monitoring (MRM) transitions.

Ionization: Protonation occurs at the ring nitrogen, forming

.
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Fragmentation: The primary fragmentation channel involves the loss of the neutral isocyanic

acid moiety (HCNO) from the amide group.

Fragmentation Logic
Unlabeled PZA (MW 123):

Precursor:

124.1

Neutral Loss:

Product Ion:

81.1 (Pyrazinium ring cation)

Pyrazinamide-15N,d3 (MW 127):

Precursor:

128.1

Critical Detail: The neutral loss involves the amide nitrogen (

) and the amide proton. The ring deuteriums (

) remain on the fragment.

Neutral Loss:

Product Ion:

84.1 (

-Pyrazinium ring cation)

Table 2: Optimized MRM Parameters (Sciex API
4000/6500+)
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Compoun
d

Precursor
(Q1)

Product
(Q3)

DP (V) CE (eV) CXP (V) Role

Pyrazinami

de
124.1 81.1 50 25 12 Quantifier

Pyrazinami

de
124.1 79.0 50 35 15 Qualifier

PZA-

15N,d3
128.1 84.1 50 25 12

Internal

Standard

Part 3: Validated Analytical Protocol
Reagent Preparation

Stock Solution (1.0 mg/mL): Dissolve 1.0 mg of Pyrazinamide-15N,d3 in 1.0 mL of

Methanol. Sonicate for 5 minutes. Store at -20°C.

Working Internal Standard (IS) Solution: Dilute stock to 500 ng/mL in 100% Acetonitrile. This

solution serves as the protein precipitation agent.

Sample Preparation (Protein Precipitation)
Due to PZA's high polarity (logP ≈ -0.7), Liquid-Liquid Extraction (LLE) with non-polar solvents

yields poor recovery. Protein Precipitation (PPT) is the industry standard.

Aliquot 50 µL of patient plasma/serum into a 96-well plate or microcentrifuge tube.

Add 200 µL of Working IS Solution (Acetonitrile containing PZA-15N,d3).

Vortex aggressively for 1 minute to ensure complete protein precipitation.

Centrifuge at 4,000 rpm (or 10,000 x g) for 10 minutes at 4°C.

Transfer 100 µL of the clear supernatant to a fresh plate.

Dilute with 100 µL of Water (to improve peak shape on early elution).
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LC-MS/MS Conditions
Column: Phenomenex Synergi Polar-RP or Waters Atlantis T3 (C18 with polar embedding),

100 x 2.1 mm, 3 µm.

Why? Standard C18 columns often fail to retain PZA, causing it to elute in the void volume

where ion suppression is highest. Polar-embedded phases increase retention.

Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Methanol.

Gradient:

0.0 - 1.0 min: 5% B (Isocratic loading)

1.0 - 3.0 min: 5% -> 90% B

3.0 - 4.0 min: 90% B (Wash)

4.1 - 6.0 min: 5% B (Re-equilibration)

Part 4: Visualization of Workflows
Diagram 1: Fragmentation Pathway & Mass Transitions
This diagram illustrates the specific mass shift logic required for instrument setup.
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Caption: Comparative fragmentation pathway showing the specific neutral loss of the labeled

amide group.

Diagram 2: Bioanalytical Workflow
A self-validating workflow designed for high-throughput clinical environments.
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Caption: Step-by-step bioanalytical workflow for Pyrazinamide quantification using PZA-

15N,d3.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ovid.com/journals/apmis/abstract/10.1111/apm.12590~simultaneous-quantification-of-isoniazid-rifampicin?redirectionsource=fulltextview
https://onlinelibrary.wiley.com/doi/full/10.1111/apm.12595
https://www.researchgate.net/publication/323471483_Simple_Selective_and_High_throughput_Estimation_of_Pyrazinamide_in_Human_Plasma_using_LC-MSMS
https://www.researchgate.net/publication/323506248
https://pubmed.ncbi.nlm.nih.gov/24846578/
https://www.benchchem.com/product/b564559?utm_src=pdf-custom-synthesis#bc-rfq
https://livrepository.liverpool.ac.uk/3166347/1/Zuma%202022%20MDR%20TB%20drug%20LCMS.pdf
https://www.ovid.com/journals/apmis/abstract/10.1111/apm.12590~simultaneous-quantification-of-isoniazid-rifampicin?redirectionsource=fulltextview
https://www.researchgate.net/publication/323471483_Simple_Selective_and_High_throughput_Estimation_of_Pyrazinamide_in_Human_Plasma_using_LC-MSMS
https://www.benchchem.com/product/b564559/docs#technical-guide-pyrazinamide-15n-d3-cas-1246817-81-1-specifications-bioanalytical-application
https://www.benchchem.com/product/b564559/docs#technical-guide-pyrazinamide-15n-d3-cas-1246817-81-1-specifications-bioanalytical-application
https://www.benchchem.com/product/b564559/docs#technical-guide-pyrazinamide-15n-d3-cas-1246817-81-1-specifications-bioanalytical-application
https://www.benchchem.com/product/b564559/docs#technical-guide-pyrazinamide-15n-d3-cas-1246817-81-1-specifications-bioanalytical-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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